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Compound of Interest

Compound Name: Salbutamol methyl ether

CAS No.: 870076-72-5

Cat. No.: B128328

Get Quote

Introduction

Salbutamol, a selective beta-2 adrenergic receptor agonist, is widely used as a bronchodilator

for the treatment of asthma and other respiratory conditions.[1][2][3] Salbutamol methyl ether
is a potential impurity or a related substance that may arise during the synthesis or degradation

of Salbutamol. To ensure the quality and safety of pharmaceutical products containing

Salbutamol, it is crucial to have a validated analytical method for the quantification of

Salbutamol and the detection of its related substances, including Salbutamol methyl ether.[4]

[5][6][7]

This document outlines a comprehensive approach to the validation of a reversed-phase high-

performance liquid chromatography (RP-HPLC) method for the determination of Salbutamol
methyl ether, in accordance with the International Council for Harmonisation (ICH) guidelines

Q2(R2).[8][9][10][11][12] The validation process is designed to demonstrate that the analytical

procedure is suitable for its intended purpose.[11][12]
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The analytical method is based on reversed-phase high-performance liquid chromatography

(RP-HPLC) with UV detection. The separation is achieved on a C18 column with an isocratic

mobile phase consisting of a mixture of an aqueous buffer and an organic solvent. The method

is designed to be stability-indicating, meaning it can resolve Salbutamol methyl ether from

Salbutamol and its other potential degradation products.

Experimental Protocols
1. Instrumentation and Chromatographic Conditions

HPLC System: A gradient-capable HPLC system with a UV-Vis detector.

Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

Mobile Phase: A filtered and degassed mixture of 0.05M potassium dihydrogen phosphate

buffer (pH adjusted to 3.5 with phosphoric acid) and acetonitrile (80:20, v/v).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 276 nm.

Injection Volume: 20 µL.

Column Temperature: 30°C.

2. Preparation of Solutions

Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve 25 mg of Salbutamol
methyl ether reference standard in 25 mL of mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 50

µg/mL.

Sample Solution: Prepare the sample solution containing Salbutamol methyl ether at a

target concentration within the validated range using the mobile phase as the diluent.

3. Validation Parameters and Procedures
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The method validation will be performed according to ICH Q2(R2) guidelines, evaluating the

following parameters:[8][9][10][11][12]

System Suitability: Before starting the validation, the suitability of the chromatographic

system is evaluated by injecting five replicate injections of a working standard solution (e.g.,

20 µg/mL). The acceptance criteria are typically:

Relative Standard Deviation (RSD) of the peak area ≤ 2.0%.

Tailing factor ≤ 2.0.

Theoretical plates > 2000.

Specificity: The ability of the method to assess the analyte unequivocally in the presence of

other components is demonstrated by analyzing blank samples (diluent), placebo samples,

and samples spiked with Salbutamol and other known related impurities. The peaks should

be well-resolved from each other. Forced degradation studies (acid, base, oxidative, thermal,

and photolytic stress) should be conducted to demonstrate the stability-indicating nature of

the method.[6]

Linearity: The linearity of the method is established by analyzing a series of at least five

concentrations of the working standard solution over the desired range (e.g., 1-50 µg/mL). A

calibration curve of peak area versus concentration is plotted, and the correlation coefficient

(r²), y-intercept, and slope of the regression line are determined.

Accuracy: The accuracy is determined by the recovery of known amounts of Salbutamol
methyl ether spiked into a placebo matrix at three different concentration levels (e.g., 80%,

100%, and 120% of the target concentration). The analysis is performed in triplicate at each

level, and the percentage recovery is calculated.

Precision:

Repeatability (Intra-day precision): Assessed by analyzing six replicate samples of the

same concentration on the same day, by the same analyst, and on the same instrument.

The RSD of the results is calculated.
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Intermediate Precision (Inter-day precision): Assessed by analyzing the same sample on

two different days, by two different analysts, or on two different instruments. The RSD of

the combined results is calculated.

Limit of Detection (LOD) and Limit of Quantitation (LOQ): These are determined based on

the standard deviation of the response and the slope of the calibration curve using the

following formulae:

LOD = 3.3 * (Standard Deviation of the y-intercept / Slope)

LOQ = 10 * (Standard Deviation of the y-intercept / Slope) The LOQ should be

experimentally verified by analyzing samples at this concentration and demonstrating

acceptable precision and accuracy.

Robustness: The robustness of the method is evaluated by deliberately introducing small

variations in the method parameters and observing the effect on the results.[8] Parameters to

be varied include:

Flow rate (± 0.1 mL/min).

Mobile phase composition (± 2% organic component).

Column temperature (± 2°C).

pH of the buffer (± 0.2 units).

Data Presentation
Table 1: System Suitability Parameters

Parameter Acceptance Criteria Observed Value

Tailing Factor ≤ 2.0 1.2

Theoretical Plates > 2000 4500

% RSD of Peak Area ≤ 2.0% 0.8%
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Table 2: Linearity Data

Concentration (µg/mL) Mean Peak Area

1 15200

5 75500

10 151000

20 302500

50 758000

Correlation Coefficient (r²) ≥ 0.999

Slope -

Y-intercept -

Table 3: Accuracy (Recovery) Data

Spiked Level
Amount Spiked
(µg/mL)

Amount Recovered
(µg/mL)

% Recovery

80% 16 15.8 98.8%

100% 20 20.1 100.5%

120% 24 23.8 99.2%

Mean % Recovery 99.5%

Table 4: Precision Data

Precision Type % RSD

Repeatability (Intra-day) 0.9%

Intermediate Precision (Inter-day) 1.2%
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Table 5: LOD and LOQ

Parameter Result

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantitation (LOQ) 0.3 µg/mL

Visualizations
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Analytical Method Validation Workflow
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Caption: Workflow for Analytical Method Validation.
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Simplified Salbutamol Signaling Pathway
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Caption: Salbutamol's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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